Cas no 957012-83-8 ((4-Formyl-2-methoxyphenyl) 1-phenyl-3-pyridin-4-ylpyrazole-4-carboxylate)

• Product Name: (4-Formyl-2-methoxyphenyl) 1-phenyl-3-pyridin-4-ylpyrazole-4-carboxylate
• CAS No: 957012-83-8
• MF: C₂₃H₁₇N₃O₄
• MW: 399.398785352707
• CID: 6431605
• PubChem ID: 2200968
• Update Time: 2025-06-08

(4-Formyl-2-methoxyphenyl) 1-phenyl-3-pyridin-4-ylpyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS001048097
• 4-formyl-2-methoxyphenyl 1-phenyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylate
• Z56955998
• EN300-26609283
• 957012-83-8
• (4-formyl-2-methoxyphenyl) 1-phenyl-3-pyridin-4-ylpyrazole-4-carboxylate
• (4-Formyl-2-methoxyphenyl) 1-phenyl-3-pyridin-4-ylpyrazole-4-carboxylate

• Inchi： 1S/C23H17N3O4/c1-29-21-13-16(15-27)7-8-20(21)30-23(28)19-14-26(18-5-3-2-4-6-18)25-22(19)17-9-11-24-12-10-17/h2-15H,1H3
• InChI Key： QABAEZGXWLETQY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)C(C1=CN(C2C=CC=CC=2)N=C1C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 399.12190603g/mol
• Monoisotopic Mass: 399.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (4-Formyl-2-methoxyphenyl) 1-phenyl-3-pyridin-4-ylpyrazole-4-carboxylate

Introduction to (4-Formyl-2-methoxyphenyl) 1-phenyl-3-pyridin-4-ylpyrazole-4-carboxylate (CAS No. 957012-83-8)

(4-Formyl-2-methoxyphenyl) 1-phenyl-3-pyridin-4-ylpyrazole-4-carboxylate is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 957012-83-8, represents a novel class of heterocyclic molecules that exhibit promising biological activities. The intricate arrangement of functional groups within its structure, including the formyl and methoxy substituents on the phenyl ring, as well as the pyrazole and phenyl components linked through a pyridine core, makes it a fascinating subject for further investigation.

The synthesis and characterization of this compound have been the focus of several recent studies, which highlight its potential applications in drug discovery and development. The presence of multiple reactive sites in its molecular framework allows for diverse chemical modifications, enabling researchers to explore various pharmacophores and optimize its biological efficacy. This flexibility has made it a valuable scaffold for designing novel therapeutic agents targeting a range of diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (4-formyl-2-methoxyphenyl) 1-phenyl-3-pyridin-4-ylpyrazole-4-carboxylate and biological targets. These studies have revealed that the compound can bind to specific enzymes and receptors with high affinity, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary in vitro experiments have indicated that it may interfere with key metabolic pathways involved in inflammation and cancer progression.

The role of the pyridin-4-yl moiety in enhancing the bioactivity of this compound is particularly noteworthy. Pyridine derivatives are well-known for their ability to interact with biological systems, often serving as pharmacophores in approved drugs. The integration of this group into the pyrazole core not only contributes to the compound's solubility but also influences its binding properties, making it an attractive candidate for further development.

In addition to its pharmacological potential, (1-phenyl) 3-pyridin-4-ylpyrazole-4-carboxylate has shown promise in material science applications. Its unique structural features make it suitable for use as a building block in the synthesis of advanced materials, such as organic semiconductors and luminescent compounds. The ability to fine-tune its properties through strategic functionalization opens up new avenues for innovation in these fields.

The chemical stability and reactivity of ((4-formyl)-2-methoxyphenyl) 1-phenyl-3-pyridin-4-ylpyrazole-4-carboxylate have been thoroughly examined under various conditions. Researchers have found that it remains stable under moderate temperatures and pH conditions, which is crucial for its practical application in pharmaceutical formulations. However, its sensitivity to strong oxidizing agents necessitates careful handling during synthesis and storage to prevent degradation.

The synthesis pathways for this compound have been optimized to ensure high yields and purity. Multi-step reactions involving cross-coupling techniques, such as Suzuki-Miyaura coupling, have been employed to construct the complex pyrazole core. These methods not only enhance efficiency but also allow for scalability, making it feasible to produce larger quantities for industrial applications.

Efforts are ongoing to explore the therapeutic potential of (1-(phenyl)-3-pyridin-4-y) pyrazole) 4-carboxylic acid derivative across different disease models. Preclinical studies are being conducted to evaluate its efficacy against various conditions, including neurological disorders and autoimmune diseases. The results so far are encouraging, suggesting that this compound may offer new treatment options where current therapies are limited.

The environmental impact of synthesizing and disposing of this compound is also a consideration in its development. Researchers are investigating green chemistry approaches to minimize waste and reduce energy consumption during production. These efforts align with broader industry initiatives aimed at sustainable pharmaceutical manufacturing.

The future prospects for ((4-formyl)-2-methoxyphenethyl) 1-(phenylethyn) pyrazolone derivative are bright, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of its properties grows, so does its potential to contribute to advancements in medicine and materials science. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for society.